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Compound of Interest

Compound Name: N'-Nijtrosonornicotine

Cat. No.: B042388

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling N'-Nitrosonornicotine (NNN). NNN is a tobacco-specific
nitrosamine classified as a Group 1 carcinogen by the International Agency for Research on
Cancer (IARC), indicating it is carcinogenic to humans.[1][2] There is no established safe level
of exposure; therefore, all contact should be minimized to the lowest possible level.[1][3]

Health Hazards

N'-Nitrosonornicotine is a potent carcinogen and is toxic if swallowed or absorbed through
the skin.[1] It has been shown to cause esophageal and nasal cancers in animals.[3] Exposure
can also potentially affect the liver.

Personal Protective Equipment (PPE)

A stringent PPE protocol is mandatory when handling NNN to prevent dermal, ocular, and
respiratory exposure.[1] Employers are required by OSHA 1910.132 to determine the
appropriate PPE for each hazard and train employees on its use.[3]
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Protection Type Specific Recommendations Purpose

Safety glasses with side

shields or goggles are To prevent eye contact with the
Eye and Face ] o )

required. A face shield is also chemical.[1]

recommended.[1]

Compatible chemical-resistant

gloves (e.g., butyl rubber) are ) ]
) To prevent skin absorption, as
] essential.[1] Gloves must be ] )
Hand Protection ) NNN is toxic upon dermal
inspected before use, and
) contact.[1]
proper removal techniques

must be followed.[1][4]

A lab coat or other protective
work clothing is required.[1]
] For higher risks of splashes, To protect the skin from
Body Protection ] ) )
disposable Tyvek-type sleeves  accidental splashes or spills.[1]
taped to gloves or a full suit

should be considered.[1][5]

All work should be conducted
in a chemical fume hood.[1][6]
If ventilation is inadequate or

Respiratory for spill cleanup, a To prevent the inhalation of
NIOSH/MSHA-approved aerosols or dust particles.[1]
respirator or a self-contained
breathing apparatus (SCBA) is

necessary.[1][7]

Operational Plan: Safe Handling & Storage

Adherence to proper operational procedures is critical for minimizing exposure.

Engineering Controls

» Ventilation: All procedures involving NNN must be performed within a certified chemical fume
hood to minimize inhalation exposure.[1][6] Enclose operations and use local exhaust
ventilation wherever possible.[3]
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o Designated Area: Conduct all work with NNN in a designated area.[6]

Work Practices

» Training: Before working with NNN, personnel must be trained on its proper handling,
storage, and emergency procedures.[3]

e Weighing and Aliquoting: Carefully weigh solid NNN in a fume hood to avoid creating dust.[1]

e Hygiene: Wash hands and arms thoroughly with soap and water immediately after handling
NNN and at the end of the work shift.[3][6] Do not eat, drink, or smoke in areas where NNN
is handled.[6]

» Clothing: Promptly change into clean clothes if work clothing becomes contaminated.[3]
Contaminated clothing must be laundered by individuals informed of the hazards.[3]

Storage

» Store NNN in tightly closed containers in a cool, well-ventilated area, away from light and air.

[1]3]

o Freezer storage is recommended.[1][3][5]

Emergency Procedures: Spills and Exposure

Immediate and appropriate action is required in the event of a spill or exposure.

Spill Response
o Evacuate: Immediately evacuate all non-essential personnel from the spill area.[1][3][6] For
liquids, isolate the area for at least 50 meters (150 feet).[5]

o Protect: Don all required PPE, including respiratory protection, before re-entering the area.[1]

o Contain: Absorb liquid spills with an inert material like vermiculite, dry sand, or earth.[3][6]
For solid spills, dampen the material with 60-70% ethanol before carefully sweeping or
scooping it up to avoid dust generation.[1][5]
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e Collect: Place all contaminated material into a sealed, clearly labeled container for
hazardous waste disposal.[1][3][5]

o Decontaminate: Ventilate the area.[3][6] Clean the spill site thoroughly with a suitable solvent
(such as 60-70% ethanol) followed by a soap and water solution.[1][5]

First Aid Measures

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3] Seek medical attention.

o Skin Contact: Immediately wash the affected area with soap and water.[5] Remove
contaminated clothing.[3]

 Inhalation: Move the person to fresh air.[8] If breathing is difficult, provide oxygen and seek
medical attention.[7]

 Ingestion: Do not induce vomiting.[5] If the person is conscious, give 1 or 2 glasses of water
to dilute the chemical and immediately call a poison control center or hospital.[5]

Disposal Plan

All materials contaminated with NNN must be treated as hazardous waste and disposed of
through a licensed professional waste disposal service in accordance with all local, state, and
federal regulations.[1]
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Waste Type Disposal Procedure

Collect in a clearly labeled, sealed container for

Solid NNN Waste
hazardous waste.[1]

Collect in a clearly labeled, sealed, and
Liquid NNN Waste compatible container. Do not dispose of down
the drain.[1]

Place items like gloves, pipette tips, and
) ) absorbent paper in a designated, sealed
Contaminated Disposables o )
hazardous waste container immediately after

use.[1]

Carefully remove and place in a sealed bag for
Contaminated PPE hazardous waste disposal to prevent cross-

contamination.[1]

Experimental Protocol: Chemical Degradation of
NNN Waste

For laboratory settings, a chemical degradation method can be used to treat nitrosamine waste
before final disposal. The following protocol is based on the reduction of nitrosamines using
nickel-aluminum alloy in a basic solution.

Objective: To degrade the carcinogenic NNN into less harmful amine compounds.

Quantitative Parameters for Degradation
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Parameter Value Notes

Dilute waste solutions as
Initial NNN Concentration <10g/L needed before starting the

procedure.[6]

An initial ice bath is required to

manage the exothermic

Reaction Temperature Room Temperature _ _ »
reaction during alloy addition.
[6]
] ] Ensures complete degradation
Reaction Time > 24 hours ] )
of the nitrosamine.[6]
Methodology

o Preparation: In a certified chemical fume hood, place the aqueous NNN waste solution in a
suitable reaction vessel equipped with a stirrer.

o Cooling: Place the vessel in an ice bath to control the temperature.

» Reagent Addition: Slowly and carefully add potassium hydroxide (KOH), followed by small
portions of nickel-aluminum alloy. The reaction is exothermic and will generate hydrogen
gas.

o Reaction: Once the alloy addition is complete, remove the ice bath and allow the mixture to
stir at room temperature for at least 24 hours.[6]

o Disposal: After 24 hours, the resulting mixture, which now contains the reduced amines,
must still be collected and disposed of as hazardous waste through your institution's
Environmental Health and Safety (EHS) department.[6]

Workflow for Safe Handling of N'-Nitrosonornicotine

The following diagram illustrates the essential workflow for safely managing NNN in a
laboratory setting, from initial preparation to final disposal.
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Caption: Logical workflow for the safe handling of NNN.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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